Cas no 1361814-22-3 (3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl)

• Product Name: 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl
• CAS No: 1361814-22-3
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4996492
• Update Time: 2025-06-08

3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2F/c1-8-4-12(16)2-3-13(8)9-5-10(14)7-11(15)6-9/h2-7H,1H3
• InChI Key： HPHJLOUATFYLCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl

Professional Introduction to 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl (CAS No. 1361814-22-3)

3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1361814-22-3, belongs to the biphenyl class of molecules, which are widely studied for their diverse biological activities. The presence of both chloro and fluoro substituents, along with a methyl group at the 2'-position, endows this molecule with specific electronic and steric characteristics that make it a valuable candidate for further investigation.

The biphenyl core structure is known for its stability and versatility in forming complex molecular architectures. In the case of 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl, the chloro groups at the 3 and 5 positions enhance its reactivity, while the fluoro group at the 4' position introduces a level of electronic modulation. This combination of substituents makes the compound particularly interesting for use in synthesizing novel pharmaceutical agents and agrochemicals. The methyl group at the 2'-position further influences the molecule's conformation and interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of biphenyl derivatives in developing treatments for various diseases. Studies have shown that molecules with similar structural motifs can exhibit potent activity against enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. The specific arrangement of substituents in 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl suggests that it may interact with biological targets in a unique manner, potentially leading to the discovery of new therapeutic agents.

In particular, the chloro and fluoro substituents are known to influence the pharmacokinetic properties of molecules. Chloro groups can enhance lipophilicity, making it easier for a compound to cross cell membranes, while fluoro groups can improve metabolic stability by resisting degradation by enzymes. The presence of these substituents in 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl could contribute to its bioavailability and efficacy when used in drug development.

The agrochemical industry has also shown interest in biphenyl derivatives due to their potential as pesticides and herbicides. The structural features of 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl make it a promising candidate for developing compounds that can target specific pests or weeds without harming beneficial organisms. This is particularly important in modern agriculture, where there is a growing demand for environmentally friendly solutions.

One area of research that has seen significant progress is the use of biphenyl derivatives as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with many diseases, including cancer. Studies have demonstrated that biphenyl-based compounds can selectively inhibit certain kinases by binding to their active sites. The unique structure of 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl may allow it to interact with specific kinases in a way that other molecules cannot, providing a new avenue for developing targeted therapies.

The synthesis of 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to produce this compound, each with its own advantages and challenges. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it more feasible to produce larger quantities of the compound for further study.

In conclusion, 3,5-Dichloro-4'-fluoro-2'-methyl-biphenyl (CAS No. 1361814-22-3) is a promising compound with potential applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research into developing new drugs and pesticides. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global health and agricultural challenges.